Cas no 1359655-41-6 (1-Phenylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-Phenylcyclopropane-1-sulfonyl chloride
• CAS No: 1359655-41-6
• MF: C₉H₉ClO₂S
• MW: 216.684560537338
• MDL: MFCD21364677
• CID: 4590413
• PubChem ID: 72942870
• Update Time: 2025-11-05

1-Phenylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Phenylcyclopropane-1-sulfonyl chloride
• 1-phenylcyclopropane-1-sulfonylchloride
• P16498
• EN300-724824
• CS-0052407
• 1359655-41-6
• AS-53445
• SY099299
• MFCD21364677
• PB48559
• DB-147823
• 1-phenylcyclopropanesulfonyl chloride
• AKOS022179735

• MDL： MFCD21364677
• Inchi： 1S/C9H9ClO2S/c10-13(11,12)9(6-7-9)8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： LYYCQAQCTDHPOK-UHFFFAOYSA-N
• SMILES： ClS(C1(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 216.0011784g/mol
• Monoisotopic Mass: 216.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5

Additional information on 1-Phenylcyclopropane-1-sulfonyl chloride

Comprehensive Overview of 1-Phenylcyclopropane-1-sulfonyl chloride (CAS No. 1359655-41-6): Properties, Applications, and Industry Insights

1-Phenylcyclopropane-1-sulfonyl chloride (CAS No. 1359655-41-6) is a specialized sulfonyl chloride derivative widely recognized for its unique cyclopropyl-phenyl hybrid structure. This compound has garnered significant attention in pharmaceutical research, organic synthesis, and material science due to its versatile reactivity as a sulfonylation reagent. The presence of both phenyl and strained cyclopropane moieties contributes to its distinct electronic properties, making it valuable for constructing complex molecular architectures.

Recent trends in drug discovery highlight the growing demand for cyclopropane-containing building blocks, with 1-Phenylcyclopropane-1-sulfonyl chloride serving as a key intermediate for bioactive molecule synthesis. Its application in peptide modification and protein engineering aligns with current industry focus on targeted therapeutics and precision medicine. Researchers frequently search for "sulfonyl chloride reactivity" and "cyclopropane ring stability" when evaluating this compound's potential in medicinal chemistry projects.

The compound's physicochemical properties demonstrate excellent compatibility with modern green chemistry principles. Its molecular weight of 216.69 g/mol and optimal lipophilicity profile (LogP ≈ 2.8) make it particularly useful in CNS drug development, addressing frequent search queries about "blood-brain barrier penetration" strategies. Advanced studies confirm its utility in catalyzed cross-coupling reactions, with the sulfonyl chloride group enabling efficient C-S bond formation under mild conditions.

In material science applications, 1-Phenylcyclopropane-1-sulfonyl chloride contributes to the development of advanced polymers with enhanced thermal stability. The rigid cyclopropane structure imparts unique steric constraints that improve material performance, a feature increasingly sought after in "high-performance coatings" research. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for electronic-grade chemicals.

Ongoing innovations in flow chemistry have expanded the compound's utility, with optimized protocols demonstrating improved atom economy in continuous processes. This addresses common industry concerns about "sustainable synthesis" and "waste reduction." The compound's stability under anhydrous conditions makes it particularly suitable for automated synthesis platforms, aligning with growing interest in "AI-assisted molecular design" workflows.

From a regulatory perspective, proper handling of 1-Phenylcyclopropane-1-sulfonyl chloride requires standard laboratory safety protocols. While not classified as hazardous under normal conditions, its moisture sensitivity necessitates storage under inert atmosphere, a practical consideration frequently discussed in "chemical storage best practices" forums. The compound's structural analogs show promising structure-activity relationships in ongoing kinase inhibitor research.

Market analysis indicates steady growth in demand for functionalized cyclopropanes, with 1-Phenylcyclopropane-1-sulfonyl chloride maintaining a strategic position in fine chemical supply chains. Its compatibility with microwave-assisted synthesis and photocatalysis techniques positions it favorably for future high-throughput screening applications. Researchers consistently rank "sulfonylation efficiency" and "ring strain utilization" as top criteria when selecting this reagent for complex molecule assembly.

The compound's crystallographic data reveals interesting molecular packing patterns that inform supramolecular chemistry studies. These characteristics contribute to its emerging applications in molecular recognition systems, particularly in "host-guest chemistry" applications that dominate current nanotechnology discussions. Advanced computational modeling confirms the electronic effects of the phenyl-cyclopropane conjugation, providing theoretical support for its observed reactivity patterns.

In process chemistry optimization, 1-Phenylcyclopropane-1-sulfonyl chloride demonstrates excellent scale-up potential, with successful kilogram-scale productions reported using continuous flow reactors. This addresses frequent industry inquiries about "transitioning from bench to production." The compound's derivatization potential continues to inspire novel applications in bioconjugation chemistry, particularly for developing next-generation diagnostics.